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Compound of Interest

Compound Name: Bisphenol A diglycidyl ether

Cat. No.: B019387 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Bisphenol A
diglycidyl ether (BADGE), a common epoxy resin monomer, in various organic solvents. The

information is compiled from scientific literature and technical data sheets to assist researchers

and professionals in its handling, formulation, and analysis.

Quantitative Solubility Data
The following table summarizes the available quantitative data on the solubility of BADGE in

several common organic solvents. It is important to note that solubility can be influenced by

factors such as temperature, the purity of both the solute and the solvent, and the method of

determination.
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Solvent Concentration Temperature (°C) Notes

Dimethyl Sulfoxide

(DMSO)
Up to 30 mg/mL Not Specified ---

Dimethyl Sulfoxide

(DMSO)
100 mM Not Specified

Solutions in DMSO

may be stored at

-20°C for up to 1

month[1][2][3].

Ethanol Up to 15 mg/mL Not Specified ---

Ethanol 100 mM Not Specified [1][2][3]

Ethanol 50 mM Not Specified [1][2][3]

Acetonitrile 100 µg/mL Not Specified

Used as a solvent for

commercially

available BADGE

standards[4].

Qualitative Solubility Information
BADGE is generally characterized as being soluble in a range of organic solvents while being

insoluble in water[1][2][3][5][6]. Its fat-soluble nature is highlighted by its significantly higher

concentration in the oil of canned sardines compared to the drained fish[7].

Qualitative solubility has been reported in the following solvents:

Miscible: Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), Ethanol[8].

Soluble: 100% Ethanol, Dimethyl Sulfoxide, Dimethylformamide, Chloroform, Methanol[1][2]

[3], Ketones, Aromatic Hydrocarbons, and Ether alcohol solvents.

Experimental Protocols
Detailed experimental protocols for the quantitative determination of BADGE solubility are not

extensively available in the public domain. However, methodologies for preparing BADGE

solutions for analytical and experimental purposes are well-documented. The following protocol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3749115.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3749115_EN.htm
https://www.chembk.com/en/chem/BISPHENOL%20A%20DIGLYCIDYL%20ETHER%20RESIN
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3749115.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3749115_EN.htm
https://www.chembk.com/en/chem/BISPHENOL%20A%20DIGLYCIDYL%20ETHER%20RESIN
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3749115.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3749115_EN.htm
https://www.chembk.com/en/chem/BISPHENOL%20A%20DIGLYCIDYL%20ETHER%20RESIN
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/bisphenol-a-diglycidyl-ether-badge-unlabeled-ulm-9857-1-2
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3749115.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3749115_EN.htm
https://www.chembk.com/en/chem/BISPHENOL%20A%20DIGLYCIDYL%20ETHER%20RESIN
https://cameochemicals.noaa.gov/chris/BDE.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Bisphenol-A-diglycidyl-ether
https://www.benchchem.com/product/b019387
https://www.caymanchem.com/product/70790/badge
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3749115.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3749115_EN.htm
https://www.chembk.com/en/chem/BISPHENOL%20A%20DIGLYCIDYL%20ETHER%20RESIN
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


is a synthesized example based on common laboratory practices for High-Performance Liquid

Chromatography (HPLC) analysis.

Protocol: Preparation of BADGE Standard Solutions for HPLC Analysis

This protocol describes the preparation of a stock solution and subsequent dilutions of BADGE

in an organic solvent for the purpose of creating calibration standards for HPLC analysis.

Materials:

Bisphenol A diglycidyl ether (BADGE), analytical standard grade

Acetonitrile, HPLC grade

Volumetric flasks (e.g., 10 mL, 50 mL, 100 mL)

Analytical balance

Micropipettes

Syringe filters (e.g., 0.45 µm)

Procedure:

Stock Solution Preparation (e.g., 1000 µg/mL): a. Accurately weigh 10 mg of BADGE using

an analytical balance. b. Quantitatively transfer the weighed BADGE to a 10 mL volumetric

flask. c. Add a small amount of acetonitrile to dissolve the BADGE. d. Once dissolved, fill the

flask to the mark with acetonitrile. e. Stopper the flask and invert it several times to ensure

homogeneity. This is the stock solution.

Working Standard Solutions Preparation: a. Prepare a series of working standard solutions

by serially diluting the stock solution with acetonitrile. b. For example, to prepare a 100

µg/mL standard, transfer 1 mL of the 1000 µg/mL stock solution to a 10 mL volumetric flask

and dilute to the mark with acetonitrile. c. Further dilutions can be made to achieve the

desired concentration range for the calibration curve.

Sample Filtration: a. Before injection into the HPLC system, filter the prepared standard

solutions through a 0.45 µm syringe filter to remove any particulate matter.
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Storage: a. Store the stock and working solutions in tightly sealed containers at a low

temperature (e.g., -20°C) to minimize solvent evaporation and potential degradation of

BADGE[1][2][3][7].

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for the extraction and analysis of BADGE

from a food sample, a common application in food safety and quality control.

Sample Preparation and Extraction Analysis

Homogenized Food Sample Add Hexane and Sonicate Centrifuge Collect Supernatant Wash with Acetonitrile Collect Acetonitrile Extracts Evaporate to Dryness Reconstitute in Acetonitrile Filter through 0.45 µm Syringe FilterFinal Sample HPLC-Fluorescence Analysis Data Processing and Quantification

Click to download full resolution via product page

Caption: Workflow for BADGE extraction and analysis from food samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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